Cas no 2172501-94-7 (10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172501-94-7
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6478704
• PubChem ID: 165841162
• Update Time: 2025-06-14

10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• 2172501-94-7
• 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane
• EN300-1643186

• Inchi： 1S/C14H25NO/c1-10-8-13(2,3)9-14(10)12(11-4-5-11)15-6-7-16-14/h10-12,15H,4-9H2,1-3H3
• InChI Key： OBRZQSWFRKILPL-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CC2)C21CC(C)(C)CC2C

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane

Research Briefing on 10-Cyclopropyl-1,3,3-Trimethyl-6-Oxa-9-Azaspiro[4.5]Decane (CAS: 2172501-94-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane (CAS: 2172501-94-7). This compound, characterized by its unique spirocyclic structure, has garnered attention for its potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this molecule, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cyclopropanation and asymmetric synthesis techniques, to achieve enantioselective production. These methodological improvements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that it exhibits high affinity for specific neurotransmitter receptors, including the serotonin and dopamine receptors. These findings position it as a promising candidate for the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic profile.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. Early-stage studies indicate that 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane may inhibit key signaling pathways involved in tumor growth and metastasis. Specifically, it has shown inhibitory effects on the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings warrant further investigation in animal models and clinical trials to assess its efficacy and safety as an anticancer agent.

Despite its promising pharmacological properties, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to enhance its pharmacokinetic profile and reduce toxicity.

In conclusion, 10-cyclopropyl-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research efforts are focused on refining its synthesis, understanding its mechanism of action, and translating preclinical findings into clinical applications. The compound's unique spirocyclic structure and broad pharmacological activity make it a valuable candidate for future drug development initiatives.